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Compound of Interest

Compound Name: Tofacitinib Citrate

Cat. No.: B000399 Get Quote

Technical Support Center: Tofacitinib Citrate
This guide provides best practices, troubleshooting advice, and frequently asked questions

regarding the long-term storage and handling of Tofacitinib Citrate stock solutions for

research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Tofacitinib Citrate stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

primary stock solutions of Tofacitinib Citrate due to its high solubility.[1][2][3]

Dimethylformamide (DMF) and ethanol are also viable options, though solubility is lower

compared to DMSO.[1][4] For experiments requiring aqueous solutions, it is best practice to

first dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.[1]

Q2: How should I store the solid Tofacitinib Citrate compound?

A2: The solid, crystalline form of Tofacitinib Citrate is stable for years when stored correctly.[1]

[2] For long-term storage, -20°C is recommended.[1][4][5] Some suppliers indicate that the

solid is stable for at least two years at room temperature when protected from light and

moisture.[2] Always refer to the manufacturer's specific recommendations.

Q3: What is the best temperature for long-term storage of stock solutions?
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A3: For long-term stability, Tofacitinib Citrate stock solutions, particularly in DMSO, should be

stored at -20°C or -80°C.[5][6] Storage at -80°C can preserve the solution for up to two years,

while storage at -20°C is suitable for up to one year.[6]

Q4: How long are my stock solutions stable?

A4: The stability of your stock solution depends on the solvent and storage temperature.

DMSO stock solutions: Stable for several months when stored at or below -20°C.[3] One

supplier suggests stability for up to 2 years at -80°C.[6]

Aqueous solutions: It is not recommended to store aqueous solutions for more than one day.

[1] The stability of Tofacitinib in aqueous conditions is highly dependent on pH, temperature,

and ionic strength.[7][8]

Q5: My Tofacitinib Citrate is not dissolving properly. What should I do?

A5: If you encounter solubility issues, consider the following troubleshooting steps:

Ensure you are using an appropriate solvent, such as DMSO.[3]

Gentle warming of the solution can aid dissolution in DMSO.[3]

Sonication can also be used to help dissolve the compound.[6]

For aqueous buffers, remember that Tofacitinib Citrate is sparingly soluble. Prepare a

concentrated stock in DMSO first before diluting.[1]

Q6: Can I store my working solutions in the refrigerator (4°C)?

A6: Short-term storage at 4°C (days to weeks) is possible, but for long-term storage (months to

years), freezing at -20°C is strongly recommended.[5] Aqueous solutions should be prepared

fresh and not stored.[1]

Q7: Should I be concerned about repeated freeze-thaw cycles?

A7: Yes. To prevent degradation and ensure experimental consistency, it is highly

recommended to aliquot the stock solution into single-use volumes after preparation. This
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practice minimizes the impact of repeated freeze-thaw cycles.[6]

Q8: What factors influence the stability of Tofacitinib Citrate in aqueous solutions?

A8: The stability of Tofacitinib Citrate in aqueous media is primarily affected by three factors:

pH: Maximum stability is achieved under acidic conditions, specifically within a pH range of

2.0 to 5.0.[7][8] The compound undergoes degradation via base catalysis in more alkaline

conditions.[7][8]

Temperature: Lower temperatures promote stability.[7][8]

Ionic Strength: Stability is maximized at lower ionic strengths.[7][8]

Data & Protocols
Quantitative Data Summary
The following tables summarize key quantitative data for the handling of Tofacitinib Citrate.

Table 1: Solubility of Tofacitinib Citrate in Common Solvents

Solvent Approximate Solubility Reference

DMSO 5 - 20 mg/mL [1][2][3][4]

DMF 5 - 20 mg/mL [1][2][4]

Ethanol ~10 mg/mL (Slightly soluble) [4]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [1]

Aqueous Solution (pH

dependent)
0.20 - 28 mg/mL (pH 8 to 1) [9]

Table 2: Recommended Storage Conditions & Stability
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Form Solvent
Storage
Temperature

Duration Reference

Solid Powder N/A -20°C ≥ 4 years [1]

Stock Solution DMSO -80°C Up to 2 years [6]

Stock Solution DMSO -20°C Up to 1 year [3][6]

Aqueous

Solution
Buffer 2-8°C

Not

recommended

(>1 day)

[1]

Experimental Protocols
Protocol 1: Preparation of a Tofacitinib Citrate Stock Solution (10 mM in DMSO)

Pre-analysis: Calculate the required mass of Tofacitinib Citrate (Molecular Weight: 504.5

g/mol ) for your desired volume and concentration. For 1 mL of a 10 mM solution, you will

need 5.045 mg.

Weighing: Accurately weigh the Tofacitinib Citrate powder in a suitable microcentrifuge

tube.

Dissolution: Add the calculated volume of high-purity DMSO to the tube.

Mixing: Vortex the solution thoroughly. If necessary, warm the solution briefly (e.g., in a 37°C

water bath) or sonicate until the solid is completely dissolved, resulting in a clear solution.[3]

[6]

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.[6]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[5][6]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol provides a general framework for assessing the stability of Tofacitinib Citrate
solutions. Specific parameters may need optimization based on available equipment.
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Objective: To quantify the remaining concentration of Tofacitinib Citrate in a stock solution

over time under specific storage conditions.

Sample Preparation:

Prepare a fresh Tofacitinib Citrate standard solution of known concentration (e.g., 150

µg/mL) in the desired buffer or solvent. This will serve as the time-zero (T0) reference.[7]

Store aliquots of the stock solution under the desired test conditions (e.g., -20°C, 4°C,

room temperature).

At specified time points (e.g., 1, 2, 4, 8 weeks), retrieve a sample aliquot for analysis.

HPLC System & Conditions (Example):

Column: C18 reverse-phase column (e.g., 5 µm, 2.1 mm x 150 mm).[7]

Mobile Phase: A gradient method is often used. For example, a gradient of water with 0.01

M ammonium acetate and acetonitrile.[7]

Flow Rate: Approximately 0.4 mL/min.[7]

Injection Volume: 10 µL.[7]

Detection: UV detection at 287 nm.[10]

Analysis:

Generate a standard curve using freshly prepared standards of known concentrations.

Inject the stored samples and quantify the Tofacitinib Citrate peak area.

Compare the concentration of the stored samples to the T0 reference to determine the

percentage of degradation. The degradation often follows apparent first-order kinetics.[7]

[8]

Visualizations
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Workflow for Tofacitinib Citrate Stock Solution Handling

Start: Obtain Solid
Tofacitinib Citrate

1. Weigh Compound

2. Add High-Purity
Solvent (e.g., DMSO)

3. Dissolve Completely
(Vortex, Warm, or Sonicate)

Is Solution Clear?

No

4. Aliquot into
Single-Use Volumes

Yes

5. Store Long-Term

-20°C or -80°C
Protect from Light

Ready for
Experimental Use

Click to download full resolution via product page

Caption: Experimental workflow for preparing and storing Tofacitinib Citrate stock solutions.
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Factors Affecting Tofacitinib Citrate Aqueous Stability

pH Condition Temperature Ionic Strength

Tofacitinib Citrate
Aqueous Stability

pH Temperature Ionic Strength

Acidic (pH 2-5) Basic (> pH 5.2) Low (e.g., 4°C) High (e.g., >25°C) Low High

Increases Stability Decreases Stability
(Degradation)

Click to download full resolution via product page

Caption: Logical diagram of factors that influence Tofacitinib Citrate stability in aqueous

solutions.
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Simplified Tofacitinib Signaling Pathway Inhibition
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Caption: Tofacitinib inhibits the JAK/STAT signaling pathway, blocking inflammatory gene

transcription.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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